Cas no 101664-28-2 (Phenol,5-ethyl-2-nitro-)

Phenol,5-ethyl-2-nitro- structure
Phenol,5-ethyl-2-nitro- structure
Product Name:Phenol,5-ethyl-2-nitro-
CAS No:101664-28-2
MF:C8H9NO3
MW:167.161962270737
CID:124715
PubChem ID:15596714
Update Time:2025-04-18

Phenol,5-ethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-ethyl-2-nitro-
    • 2-nitro-5-ethylphenol
    • 5-ethyl-2-nitroPhenol
    • 101664-28-2
    • F13833
    • FT-0761198
    • SCHEMBL4962677
    • 5-ethyl-2-nitro-phenol
    • YJIUQVPMLSGDMP-UHFFFAOYSA-N
    • Inchi: 1S/C8H9NO3/c1-2-6-3-4-7(9(11)12)8(10)5-6/h3-5,10H,2H2,1H3
    • InChI Key: YJIUQVPMLSGDMP-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.058243g/mol
  • Monoisotopic Mass: 167.058243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 167.16g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66Ų
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